Cas no 63069-06-7 ( )

• Product Name: &nbsp
• CAS No: 63069-06-7
• MF: C₆H₁₁NO₅
• MW: 177.155242204666
• CID: 958649
• PubChem ID: 314107
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxyhexanedioic acid
• SCHEMBL8746959
• 63069-06-7
• DTXSID80310710
• NSC-230435
• NSC230435
•  

• Inchi： 1S/C6H11NO5/c7-5(6(11)12)3(8)1-2-4(9)10/h3,5,8H,1-2,7H2,(H,9,10)(H,11,12)
• InChI Key： AYIAXWLBJPKQAO-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)N)CCC(=O)O

Computed Properties

• Exact Mass: 177.06373
• Monoisotopic Mass: 177.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 120.85